Cas no 2114-42-3 (Allylcyclohexane)

• Product Name: Allylcyclohexane
• CAS No: 2114-42-3
• MF: C₉H₁₆
• MW: 124.223342895508
• MDL: MFCD00013769
• CID: 84129
• PubChem ID: 87562676
• Update Time: 2025-05-20

Allylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 2-Propenyl-cyclohexane
• Allylcyclohexane, (3-Cyclohexyl-1-propene)
• Allylcyclohexane
• 3-Cyclohexyl-1-propene
• prop-2-enylcyclohexane
• 1-Cyclohexyl-2-propene
• 2-propenylcyclohexane
• 3-Cyclohexylpropene
• Allyl-cyclohexan
• Cyclohexane,2-propenyl
• Cyclohexane,allyl
• cyclohexylpropyl-1-ene
• (2-propenyl)cyclohexane
• Cyclohexane, 2-propen-1-yl-
• KVOZXXSUSRZIKD-UHFFFAOYSA-
• NSC 110882
• Allylcyclohexane, >/=97%
• NSC-110882
• SY053579
• D88393
• (Prop-2-en-1-yl)cyclohexane
• CHEBI:88867
• J-013877
• Cyclohexane, 2-propenyl-
• CAA11442
• Q27160880
• NS00026796
• 1-Propene, 3-cyclohexyl-
• allyl cyclohexane
• EINECS 218-316-4
• 2114-42-3
• AKOS015907290
• InChI=1/C9H16/c1-2-6-9-7-4-3-5-8-9/h2,9H,1,3-8H2
• Allylcyclohexane, 96%
• FT-0613376
• A1201
• MFCD00013769
• allyl-cyclohexane
• Cyclohexane, allyl-
• NSC110882
• DTXSID40175382
• DB-045499

• MDL： MFCD00013769
• Inchi： 1S/C9H16/c1-2-6-9-7-4-3-5-8-9/h2,9H,1,3-8H2
• InChI Key： KVOZXXSUSRZIKD-UHFFFAOYSA-N
• SMILES： C1(CC=C)CCCCC1
• BRN： 2037346

Computed Properties

• Exact Mass: 124.12500
• Monoisotopic Mass: 124.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.803 g/mL at 25 °C
• Boiling Point: 151°C
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.450
• PSA: 0.00000
• LogP: 3.14280
• Solubility: Unable or difficult to mix

Allylcyclohexane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：3295
• WGK Germany：3
• Hazard Category Code： 10-22-41
• Safety Instruction： S3/7-S9-S16-S29-S33-S39-S26
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R10; R65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins
• Material Chemicals High Polymer Materials

Additional information on Allylcyclohexane

Recent Advances in the Study of Allylcyclohexane (2114-42-3) in Chemical Biology and Pharmaceutical Research

Allylcyclohexane (CAS: 2114-42-3) is a cyclic hydrocarbon compound with an allyl group attached to a cyclohexane ring. This structure has garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery, material science, and organic synthesis. Recent studies have explored its physicochemical properties, biological activities, and synthetic utility, positioning it as a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Allylcyclohexane as a scaffold for developing novel small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized computational docking and molecular dynamics simulations to design derivatives of Allylcyclohexane that could bind to the hydrophobic pockets of target proteins. Experimental validation showed that certain derivatives exhibited micromolar affinity, suggesting potential therapeutic applications in oncology and neurodegenerative diseases.

In the field of material science, Allylcyclohexane has been explored as a monomer for polymerization reactions. A 2024 study in ACS Applied Materials & Interfaces demonstrated its use in creating cross-linked polymers with tunable mechanical properties. The researchers highlighted its ability to form stable networks under mild conditions, making it suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds. The study also noted the compound's low cytotoxicity, a critical factor for in vivo applications.

Another area of interest is the metabolic fate of Allylcyclohexane in biological systems. A recent Chemical Research in Toxicology article (2024) reported on its biotransformation pathways in mammalian liver microsomes. The study identified several oxidative metabolites, some of which exhibited unique reactivity patterns. These findings are particularly relevant for understanding the compound's pharmacokinetics and potential toxicity, which are essential for its development as a pharmaceutical agent.

From a synthetic chemistry perspective, Allylcyclohexane has been employed as a building block for complex natural product synthesis. A 2023 Organic Letters publication detailed its use in a key step of the total synthesis of a marine-derived alkaloid with reported antitumor activity. The authors emphasized the compound's versatility in enabling stereoselective transformations, which could streamline the synthesis of structurally diverse bioactive molecules.

Looking ahead, researchers are particularly excited about the potential of Allylcyclohexane derivatives in addressing challenging drug targets. Its unique combination of lipophilicity and conformational flexibility makes it an attractive scaffold for modulating traditionally "undruggable" targets such as transcription factors and non-enzymatic proteins. Several pharmaceutical companies have included Allylcyclohexane-based compounds in their discovery pipelines, with preclinical data expected to be released in late 2024.

In conclusion, Allylcyclohexane (2114-42-3) represents a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its applications range from drug discovery to material science, supported by a growing body of evidence from recent studies. As research continues to uncover its properties and utilities, Allylcyclohexane is poised to play an increasingly important role in the development of novel therapeutic agents and functional materials.